2-(4-methoxybenzenesulfonyl)-2-(thiophen-2-yl)ethan-1-amine

• IUPAC Name: 2-(4-methoxyphenyl)sulfonyl-2-thiophen-2-ylethanamine
• InChI: InChI=1S/C13H15NO3S2/c1-17-10-4-6-11(7-5-10)19(15,16)13(9-14)12-3-2-8-18-12/h2-8,13H,9,14H2,1H3
• InChI Key: AYXOAFBZZUYLGD-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)S(=O)(=O)C(CN)C2=CC=CS2
• Molecular Formula: C13H15NO3S2
• Molecular Weight: 297.4 g/mol
• CAS No.: 903094-00-8

Description

Physical and Chemical Properties Analysis

For the related compound 4-Methoxyphenethylamine, it is a liquid at 20°C, with a refractive index of 1.538, a boiling point of 138-140 °C/20 mmHg, and a density of 1.031 g/mL at 20 °C.

Scientific Research Applications

Corrosion Inhibition

2-[(4-Methoxyphenyl)sulphonyl]-2-(2-thienyl)ethylamine and its derivatives have been studied for their efficiency in corrosion inhibition. Research on Ethyl hydrogen [(2-methoxyphenyl)(methylamino) methyl]phosphonate (2-EHMAP), a related compound, shows potential in inhibiting corrosion of mild steel in acidic solutions. The study highlights the molecule's mixed inhibitor properties and its adsorption behavior, which follows the Langmuir isotherm model. Quantum chemical calculations support these experimental findings (Djenane et al., 2019).

Chemical Synthesis and Characterization

The compound and its close variants have been subject to extensive studies in chemical synthesis and characterization. For instance, the configuration and preparation methods of 2-(2-Thienyl)ethylamine, a component of the compound, have been summarized, detailing its development and application across various fields. This indicates a broad interest in its synthesis due to its versatile applications (Wang Ru-quan, 2007).

Pharmaceutical Research

Although the direct pharmaceutical applications of 2-[(4-Methoxyphenyl)sulphonyl]-2-(2-thienyl)ethylamine are not available, related compounds have been explored for their potential in medicinal chemistry. For instance, 2-Phenyl-2-(1-hydroxycycloalkyl)ethylamine derivatives have been studied for their ability to inhibit neurotransmitter uptake, indicating potential antidepressant activity. These findings may provide insights into the pharmacological characteristics of similar compounds (Yardley et al., 1990).

Mechanism of Action

The mechanism of action for “2-[(4-Methoxyphenyl)sulphonyl]-2-(2-thienyl)ethylamine” is not available in the sources I found.

Safety and Hazards

For the related compound 4-Methoxyphenethylamine, it is classified as dangerous and can cause serious eye damage and skin burns. It is recommended to handle it with protective gloves, clothing, and eye/face protection.